Cas no 78586-40-0 (1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 78586-40-0
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• CID: 859666
• PubChem ID: 322053
• Update Time: 2025-04-19

1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine
• 2-(hydroxymethyl)-5-pyrazolo[3,4-d]pyrimidin-1-yloxolane-3,4-diol
• 8-Aza-7-deazapurine riboside
• AC1L85LN
• NSC277810
• DTXSID70313831
• NSC-277810
• 78586-40-0

• Inchi： 1S/C10H12N4O4/c15-3-6-7(16)8(17)10(18-6)14-9-5(2-13-14)1-11-4-12-9/h1-2,4,6-8,10,15-17H,3H2
• InChI Key： FZGIESUOSIXWOH-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C(=CN=CN=2)C=N1)O)O

Computed Properties

• Exact Mass: 252.08596
• Monoisotopic Mass: 252.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.52
• LogP: -1.56220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrazolo[3,4-d]pyrimidine glycosides Pyrazolo[3,4-d]pyrimidine glycosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrazolo[3,4-d]pyrimidine glycosides